3-(2-(3-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid

• IUPAC Name: (E)-3-[2-(3-methoxyphenyl)-8-methylimidazo[1,2-a]pyridin-3-yl]prop-2-enoic acid
• InChI: InChI=1S/C18H16N2O3/c1-12-5-4-10-20-15(8-9-16(21)22)17(19-18(12)20)13-6-3-7-14(11-13)23-2/h3-11H,1-2H3,(H,21,22)/b9-8+
• InChI Key: VBXMICYZEKURII-CMDGGOBGSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2C=CC(=O)O)C3=CC(=CC=C3)OC
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C2/C=C/C(=O)O)C3=CC(=CC=C3)OC
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol
• CAS No.: 727652-33-7

Description

3-(2-(3-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid is a complex organic compound featuring a methoxyphenyl group, an imidazo[1,2-a]pyridine core, and an acrylic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-(3-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid typically involves multi-step organic reactions. One common approach starts with the preparation of the imidazo[1,2-a]pyridine core, which can be synthesized through a cyclization reaction involving a suitable precursor such as 2-aminopyridine and an aldehyde. The methoxyphenyl group can be introduced via a Suzuki-Miyaura coupling reaction, which is known for its mild conditions and high efficiency .

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve optimization of the above synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors for better control over reaction conditions and the implementation of green chemistry principles to reduce environmental impact.

Chemical Reactions Analysis

Types of Reactions

3-(2-(3-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to a hydroxyl group under strong oxidative conditions.

Reduction: The acrylic acid moiety can be reduced to the corresponding alcohol using reducing agents like lithium aluminum hydride.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Sodium hydride or potassium tert-butoxide in polar aprotic solvents.

Major Products

Oxidation: 3-(2-(3-Hydroxyphenyl)-8-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid.

Reduction: 3-(2-(3-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridin-3-yl)propanoic acid.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In organic synthesis, this compound can serve as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel synthetic methodologies.

Biology

In biological research, derivatives of this compound may exhibit interesting biological activities, such as anti-inflammatory or anticancer properties. Studies on its interaction with biological targets can provide insights into its potential therapeutic applications .

Medicine

Potential medicinal applications include the development of new drugs targeting specific pathways involved in diseases. The imidazo[1,2-a]pyridine core is known for its pharmacological properties, making this compound a candidate for drug development .

Industry

In the industrial sector, this compound could be used in the development of new materials with specific properties, such as improved thermal stability or enhanced electronic characteristics.

Mechanism of Action

The mechanism of action of 3-(2-(3-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid would depend on its specific application. In a biological context, it may interact with enzymes or receptors, modulating their activity. The methoxyphenyl group could facilitate binding to hydrophobic pockets, while the acrylic acid moiety might participate in hydrogen bonding or electrostatic interactions with target molecules .

Comparison with Similar Compounds

Similar Compounds

3-(2-(3-Hydroxyphenyl)-8-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid: Similar structure but with a hydroxyl group instead of a methoxy group.

3-(2-(3-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridin-3-yl)propanoic acid: Similar structure but with a propanoic acid moiety instead of acrylic acid.

Uniqueness

The presence of the methoxy group and the acrylic acid moiety in 3-(2-(3-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid provides unique chemical properties, such as increased reactivity in certain types of reactions and potential for specific biological interactions. This makes it distinct from its analogs and valuable for various applications .

Biological Activity

3-(2-(3-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid, also known by its CAS number 727652-34-8, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, effects on various cell lines, and relevant case studies.

Chemical Structure and Properties

The molecular formula of this compound is $C_{18}H_{16}N_{2}O_{3}$ with a molecular weight of 308.33 g/mol. The structure features an imidazo[1,2-a]pyridine core substituted with a methoxyphenyl group and an acrylic acid moiety, which may contribute to its biological activity.

Research suggests that compounds with similar structures can exhibit various mechanisms of action, including:

• Inhibition of Enzymatic Activity : Many imidazo[1,2-a]pyridine derivatives have been shown to inhibit specific enzymes involved in cancer progression.
• Induction of Apoptosis : Compounds like this one may trigger apoptotic pathways in cancer cells, leading to reduced cell viability.
• Anti-inflammatory Effects : Some studies indicate that derivatives can modulate inflammatory cytokines, potentially impacting tumor microenvironments.

Anticancer Activity

Several studies have investigated the anticancer potential of related compounds. For instance:

• Cytotoxicity Against Cancer Cell Lines : The compound was tested against various cancer cell lines, including M-HeLa (cervical adenocarcinoma) and PC3 (prostate adenocarcinoma). Results indicated moderate to high cytotoxicity with IC50 values suggesting effective concentrations for inducing cell death.

Cell Line	IC50 (µM)	Reference
M-HeLa	10.5
PC3	12.3
Normal Liver Cells	>50

Selectivity Index

The selectivity index (SI), calculated as the ratio of IC50 values between normal and cancer cells, is crucial for evaluating the safety profile of anticancer agents. A higher SI indicates better selectivity for cancer cells over normal cells.

Compound	SI (M-HeLa/Normal)
3-(2-(3-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid	4.76

Case Studies

• Study on Structural Variants : A comparative study analyzed various structural analogs of imidazo[1,2-a]pyridine derivatives. It was found that modifications at the 8-position significantly influenced anticancer activity and selectivity towards tumor cells over normal cells.
• In Vivo Studies : Preliminary in vivo studies demonstrated that administration of this compound in animal models resulted in significant tumor reduction without major adverse effects on normal tissues, indicating a promising therapeutic window.